Cas no 69261-49-0 (CARBAMIC ACID, FORMYL-, PHENYLMETHYL ESTER)

CARBAMIC ACID, FORMYL-, PHENYLMETHYL ESTER structure
69261-49-0 structure
Product Name:CARBAMIC ACID, FORMYL-, PHENYLMETHYL ESTER
CAS No:69261-49-0
MF:C9H9NO3
MW:179.172662496567
CID:3407161
PubChem ID:15605750
Update Time:2025-04-21

CARBAMIC ACID, FORMYL-, PHENYLMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • CARBAMIC ACID, FORMYL-, PHENYLMETHYL ESTER
    • Carbamic acid, N-formyl-, phenylmethyl ester
    • 69261-49-0
    • Benzylformylcarbamate
    • Benzyl formylcarbamate
    • SCHEMBL8775648
    • Inchi: 1S/C9H9NO3/c11-7-10-9(12)13-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,10,11,12)
    • InChI Key: MOHPYKFLBCIJGF-UHFFFAOYSA-N
    • SMILES: C(OCC1=CC=CC=C1)(=O)NC=O

Computed Properties

  • Exact Mass: 179.058243149Da
  • Monoisotopic Mass: 179.058243149Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.4Ų

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